Cas no 2138148-20-4 (Thiazole, 5-(3-fluoro-4-methylphenyl)-2-methyl-)

• Product Name: Thiazole, 5-(3-fluoro-4-methylphenyl)-2-methyl-
• CAS No: 2138148-20-4
• MF: C₁₁H₁₀FNS
• MW: 207.267204761505
• CID: 5268395
• Update Time: 2025-06-22

Thiazole, 5-(3-fluoro-4-methylphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-(3-fluoro-4-methylphenyl)-2-methyl-

• Inchi： 1S/C11H10FNS/c1-7-3-4-9(5-10(7)12)11-6-13-8(2)14-11/h3-6H,1-2H3
• InChI Key： VZUGWNAJBPUUFT-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C)C(F)=C2)=CN=C1C

Additional information on Thiazole, 5-(3-fluoro-4-methylphenyl)-2-methyl-

Thiazole, 5-(3-fluoro-4-methylphenyl)-2-methyl- (CAS No. 2138148-20-4): A Comprehensive Overview

Thiazole, 5-(3-fluoro-4-methylphenyl)-2-methyl- (CAS No. 2138148-20-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of 5-(3-fluoro-4-methylphenyl)-2-methylthiazole make it a valuable candidate for various drug development programs.

The thiazole ring, characterized by its sulfur and nitrogen atoms, is a common motif in many biologically active molecules. The presence of the 3-fluoro-4-methylphenyl substituent and the 2-methyl group in the structure of this compound adds to its chemical diversity and potential for modulating biological targets. Recent studies have highlighted the importance of these substituents in enhancing the pharmacological properties of thiazole derivatives.

In the context of medicinal chemistry, 5-(3-fluoro-4-methylphenyl)-2-methylthiazole has been investigated for its potential as a lead compound in the development of new drugs. One area of particular interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with GPCRs could make it a valuable tool in the treatment of diseases such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

Beyond its potential as a GPCR modulator, 5-(3-fluoro-4-methylphenyl)-2-methylthiazole has also shown promise in other therapeutic areas. For instance, recent research has explored its anti-inflammatory properties. Inflammation is a complex biological response that can contribute to the development and progression of various diseases, including arthritis, asthma, and inflammatory bowel disease. The anti-inflammatory effects of this compound may be attributed to its ability to inhibit pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its therapeutic potential, the synthesis and characterization of 5-(3-fluoro-4-methylphenyl)-2-methylthiazole have been extensively studied. The synthetic route typically involves multistep reactions, including nucleophilic substitution, cyclization, and functional group modifications. These synthetic strategies are crucial for optimizing the yield and purity of the final product, which are essential factors in pharmaceutical development.

The physicochemical properties of 5-(3-fluoro-4-methylphenyl)-2-methylthiazole, such as solubility, stability, and lipophilicity, have also been evaluated to assess its suitability as a drug candidate. These properties are critical for determining the bioavailability and pharmacokinetic profile of the compound. Studies have shown that this thiazole derivative exhibits favorable physicochemical characteristics that support its use in preclinical and clinical studies.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical data on 5-(3-fluoro-4-methylphenyl)-2-methylthiazole may be limited at present, preclinical studies have provided promising results that warrant further investigation. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

In conclusion, Thiazole, 5-(3-fluoro-4-methylphenyl)-2-methyl- (CAS No. 2138148-20-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this thiazole derivative is poised to play a significant role in advancing our understanding and treatment of various diseases.